(3-(Thiophen-2-yl)pyrazin-2-yl)methanamine

• IUPAC Name: (3-thiophen-2-ylpyrazin-2-yl)methanamine
• InChI: InChI=1S/C9H9N3S/c10-6-7-9(12-4-3-11-7)8-2-1-5-13-8/h1-5H,6,10H2
• InChI Key: VQQXPKYXAAFUTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC=CN=C2CN
• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol
• CAS No.: 1368469-28-6

Description

“(3-(Thiophen-2-yl)pyrazin-2-yl)methanamine” is a chemical compound that can be purchased from chemical suppliers. It is related to pyrazine and thiophene derivatives, which are known to exhibit various biological activities.

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity. Another study reported the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via a Suzuki cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of “this compound” and related compounds can be analyzed using various techniques such as NMR, IR, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving “this compound” and related compounds can be complex. For example, a study reported the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via a Suzuki cross-coupling reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” and related compounds can be analyzed using various techniques. For instance, a series of new hyperbranched polymers containing a 2,4,6-tris(thiophen-2-yl)-1,3,5-triazine core unit and polyfluorene chain arms were reported to exhibit good thermal stability.

Scientific Research Applications

Synthesis and Characterization

Research on thiophene and pyrazine derivatives has yielded valuable insights into their synthesis and structural properties. For instance, Khan et al. (2015) reported the synthesis of thiophene-2,5-dicarbonyl dichloride derivatives, demonstrating the structural versatility and potential of thiophene-based compounds for further chemical modifications (Khan, S. Khan, A. Shahzad, A. Noor, 2015). Similarly, Shehab, Abdellattif, and Mouneir (2018) synthesized novel pyrimidine-2-thiol, pyrazole, and pyran derivatives starting from a thiophene-containing chalcone, highlighting the potential for creating bioactive molecules (Shehab, M. Abdellattif, S. Mouneir, 2018).

Biological Activities

Thiophene and pyrazine derivatives exhibit a range of biological activities. Cetin et al. (2021) designed and evaluated thiophene-based heterocyclic compounds for their enzyme inhibitory activities against acetylcholinesterase, butyrylcholinesterase, and glutathione S-transferase, identifying several compounds with significant inhibition potentials (Cetin, F. Türkan, E. Bursal, M. Murahari, 2021). This underscores the potential therapeutic applications of these compounds in treating diseases related to enzyme dysfunction.

Antimicrobial and Antioxidant Activities

Some thiophene derivatives are noted for their antimicrobial and antioxidant properties. Hamed et al. (2020) synthesized chitosan Schiff bases incorporating heteroaryl pyrazole derivatives and demonstrated their antimicrobial activity against a variety of bacteria and fungi (Hamed, Ismail A. Abdelhamid, G. Saad, N. A. Elkady, M. Elsabee, 2020). Additionally, Aziz et al. (2021) designed indole-based heterocycles incorporating thiophene for evaluating their antioxidant activities, with some derivatives showing higher activity than ascorbic acid, indicating their potential as effective antioxidants (Aziz, W. Shehab, A. A. Al-karmalawy, A. F. El-Farargy, M. Abdellattif, 2021).

Material Science Applications

In the field of material science, thiophene and pyrazine derivatives have been explored for their electrochromic properties. Zhao et al. (2014) synthesized novel monomers and polymers incorporating thiophene units for electrochromic devices, demonstrating their potential in NIR electrochromic applications (Zhao, Yuanyuan Wei, Jinsheng Zhao, Min Wang, 2014).

Future Directions

The future directions in the research of “(3-(Thiophen-2-yl)pyrazin-2-yl)methanamine” and related compounds could involve the design and synthesis of novel derivatives with enhanced biological activities. Further studies could also focus on the structural optimization of these compounds as potential therapeutic agents.